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Introduction

Methanedithiol (CAS RN: 6725-64-0), also known as dimercaptomethane or dithiomethane, is
the simplest geminal dithiol.[1] Its molecule features two thiol functional groups attached to a
single carbon atom. This structure imparts unique chemical properties and reactivity, making it
a subject of interest in various chemical and biological contexts. Despite its simple structure,
detailed experimental data and established biological roles are not as extensively documented
as for its monothiol counterpart, methanethiol. This guide aims to provide a comprehensive
overview of the current knowledge on the chemistry of methanedithiol, including its properties,
synthesis, and reactivity, while also highlighting areas where further research is needed.

Chemical and Physical Properties

Methanedithiol is a colorless liquid with a pungent odor.[1] A summary of its key
physicochemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula CH4S2 [1]
Molecular Weight 80.18 g/mol [1]
Boiling Point 118.0 °C at 760 mmHg [1]
Density 0.827 - 0.831 g/cm3 [1]
Refractive Index 1.578 - 1.584 [1]
Solubility Soluble in water and ethanol [1]

L Flammable liquid and vapor
GHS Classification [1]
(Category 3)

Synthesis of Methanedithiol

The primary synthetic route to methanedithiol involves the reaction of formaldehyde with
hydrogen sulfide.[2]

General Reaction Scheme:
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Caption: Synthesis of Methanedithiol.

Experimental Protocol:
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A detailed, publicly available experimental protocol for the synthesis of methanedithiol is not
readily found in the scientific literature. The reaction is generally described as the condensation
of formaldehyde with two equivalents of hydrogen sulfide under pressure. It is crucial to note
that this reaction can be complex and may lead to the formation of byproducts. Therefore,
careful control of reaction conditions and appropriate purification methods are necessary to
obtain pure methanedithiol. Researchers attempting this synthesis should consult specialized
chemical synthesis literature and perform thorough risk assessments.

Chemical Reactivity and Reactions

The chemistry of methanedithiol is characterized by the reactivity of its two thiol groups.
These groups can undergo a variety of reactions, including oxidation, alkylation, and metal
coordination.

Oxidation to Disulfides and Polysulfides

Like other thiols, methanedithiol can be oxidized to form disulfides and higher polysulfides.
This reactivity is relevant in biological systems where it may interact with reactive oxygen
species and patrticipate in redox signaling.

Reaction with Aldehydes and Ketones

The two thiol groups of methanedithiol can react with aldehydes and ketones to form cyclic
thioacetals. This reaction is a common method for the protection of carbonyl groups in organic
synthesis.

Spectral Data

Detailed experimental spectral data for methanedithiol are scarce in publicly accessible
databases. The following sections provide general expectations for the spectral characteristics
of methanedithiol and, for illustrative purposes, representative data for the closely related and
often confused compound, methanethiol (CHsSH).

Disclaimer: The spectral data presented below for methanethiol are for illustrative purposes
only and should not be considered as representative of methanedithiol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e 'H NMR: A proton NMR spectrum of methanedithiol is expected to show two signals: a
singlet for the two protons of the methylene group (CHz) and a signal for the two protons of
the thiol groups (SH). The chemical shift of the methylene protons would likely be deshielded
due to the presence of two adjacent sulfur atoms. The thiol proton signal is typically a broad
singlet and its chemical shift can be variable depending on concentration and solvent.

e 13C NMR: A carbon-13 NMR spectrum of methanedithiol would be expected to show a
single signal for the methylene carbon. Its chemical shift would be influenced by the two
attached sulfur atoms.

Infrared (IR) Spectroscopy

The IR spectrum of methanedithiol is expected to show characteristic absorption bands for the
S-H and C-H stretching vibrations. The S-H stretching band is typically observed in the region
of 2550-2600 cm~1. The C-H stretching vibrations would appear in the region of 2850-3000
cm~1[3]

Mass Spectrometry (MS)

The mass spectrum of methanedithiol would show a molecular ion peak (M*) at m/z = 80. The
fragmentation pattern would be expected to involve the loss of one or both thiol groups, as well
as fragmentation of the C-S bonds.[4]

Biological Activity and Signaling Pathways

Currently, there is a significant lack of information regarding specific biological signaling
pathways directly involving methanedithiol. Much of the research in this area has focused on
methanethiol.

Methanethiol Metabolism as a Potential Indicator

In cancer cells, dysregulated sulfur metabolism can lead to elevated levels of methanethiol.[5]
This methanethiol can be generated through the methylation of hydrogen sulfide (H2S).[5] The
subsequent metabolism of methanethiol is an area of active research, with enzymes like
selenium-binding protein 1 (SELENBP1) playing a role in its oxidation.[5]
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Caption: Dysregulated Methanethiol Metabolism in Cancer.

It is plausible that methanedithiol, as a related dithiol compound, could interact with similar
biological pathways, particularly those involving redox signaling and sulfur metabolism.
However, dedicated research is required to elucidate any specific roles of methanedithiol in
cellular processes.

Safety and Handling

Methanedithiol is classified as a flammable liquid and vapor.[1] Therefore, it should be
handled with appropriate precautions in a well-ventilated area, away from ignition sources.
Personal protective equipment, including gloves, safety glasses, and a lab coat, should be
worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.[2][6][7]

Toxicological Profile

Specific toxicological data for methanedithiol is limited. An addendum to the toxicological
profile for methyl mercaptan (methanethiol) has been published, which may provide some
context for the potential hazards of related organosulfur compounds.[8] However, direct
extrapolation of toxicity data from methanethiol to methanedithiol should be done with caution
due to differences in their chemical structure and reactivity.
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Conclusion

Methanedithiol is a fundamental geminal dithiol with interesting chemical properties. While its
synthesis and general reactivity are understood, there is a notable lack of detailed experimental
protocols and comprehensive spectral data in the public domain. Furthermore, its biological
roles and potential involvement in signaling pathways remain largely unexplored. This guide
provides a summary of the currently available information and highlights the need for further
research to fully understand the chemistry and biology of this simple yet intriguing molecule.
Such research could uncover novel applications in synthetic chemistry, materials science, and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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